Cas no 1261793-60-5 (2-Bromo-3'-iodo-5'-methylpropiophenone)

• Product Name: 2-Bromo-3'-iodo-5'-methylpropiophenone
• CAS No: 1261793-60-5
• MF: C₁₀H₁₀BrIO
• MW: 352.994274616241
• CID: 4965548
• Update Time: 2025-05-20

2-Bromo-3'-iodo-5'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3'-iodo-5'-methylpropiophenone

• Inchi： 1S/C10H10BrIO/c1-6-3-8(5-9(12)4-6)10(13)7(2)11/h3-5,7H,1-2H3
• InChI Key： WZBFJNGQZWIGGB-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1)C(C(C)Br)=O

Computed Properties

• Exact Mass: 351.89598 g/mol
• Monoisotopic Mass: 351.89598 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 352.99

Additional information on 2-Bromo-3'-iodo-5'-methylpropiophenone

Comprehensive Overview of 2-Bromo-3'-iodo-5'-methylpropiophenone (CAS No. 1261793-60-5)

2-Bromo-3'-iodo-5'-methylpropiophenone (CAS No. 1261793-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1261793-60-5, is a halogenated derivative of propiophenone, featuring bromine and iodine substituents. Its molecular formula and weight make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The compound's bromo-iodo-methylpropiophenone structure is particularly intriguing for researchers focusing on cross-coupling reactions and halogen exchange processes. These reactions are pivotal in modern organic synthesis, enabling the construction of complex molecular architectures. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such halogenated intermediates, as they serve as key building blocks in the design of new therapeutic agents.

One of the most frequently searched questions related to 2-Bromo-3'-iodo-5'-methylpropiophenone is its synthetic applications and safety profile. While the compound is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure safe laboratory practices. Researchers often inquire about its solubility, stability, and reactivity under various conditions, which are critical for optimizing synthetic routes.

In the context of green chemistry, there is growing interest in developing more sustainable methods for synthesizing halogenated compounds like 2-Bromo-3'-iodo-5'-methylpropiophenone. Innovations such as catalytic halogenation and microwave-assisted synthesis are being explored to reduce environmental impact while maintaining high yields. These advancements align with the broader industry shift toward eco-friendly chemical processes.

The compound's role in medicinal chemistry cannot be overstated. Its halogenated aromatic core is a common motif in drug candidates targeting various diseases. For instance, similar structures have been investigated for their potential in central nervous system (CNS) therapeutics and anti-inflammatory agents. This has led to a surge in searches for structure-activity relationships (SAR) studies involving 2-Bromo-3'-iodo-5'-methylpropiophenone.

Another area of interest is the compound's spectroscopic characterization. Techniques such as NMR, IR, and mass spectrometry are routinely employed to confirm its purity and identity. Researchers often seek detailed spectral data and analytical methods to ensure accurate quantification and quality control in their experiments.

From a commercial perspective, 2-Bromo-3'-iodo-5'-methylpropiophenone is available through specialized chemical suppliers, but its price and availability can vary significantly depending on market demand. This has led to increased searches for alternative synthesis routes and cost-effective production methods, particularly among academic and industrial researchers working with limited budgets.

In summary, 2-Bromo-3'-iodo-5'-methylpropiophenone (CAS No. 1261793-60-5) is a versatile and valuable compound in synthetic and medicinal chemistry. Its unique halogenated structure and reactivity make it a focal point for ongoing research, particularly in the development of new pharmaceuticals and sustainable chemical processes. As the field continues to evolve, this compound is likely to remain a subject of significant scientific and commercial interest.